Cas no 6242-99-5 (Ethyl 4-(4-nitrophenyl)benzoate)

• Product Name: Ethyl 4-(4-nitrophenyl)benzoate
• CAS No: 6242-99-5
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD00428166
• CID: 1003689
• PubChem ID: 11391605
• Update Time: 2025-04-23

Ethyl 4-(4-nitrophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate
• ETHYL 4-(4-NITROPHENYL) BENZOATE
• ethyl 4'-nitro-4-biphenylcarboxylate
• 6242-99-5
• Ethyl 4-(4-nitrophenyl)benzoate
• DTXSID80464489
• AKOS015888267
• Ethyl4'-nitro-[1,1'-biphenyl]-4-carboxylate
• 4'-Nitro-biphenyl-4-carboxylic acid ethyl ester
• MFCD00428166
• BS-29155

• MDL： MFCD00428166
• Inchi： 1S/C15H13NO4/c1-2-20-15(17)13-5-3-11(4-6-13)12-7-9-14(10-8-12)16(18)19/h3-10H,2H2,1H3
• InChI Key： OVKHMXKMNWEQHF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 271.08400
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 420.9±28.0 °C at 760 mmHg
• Flash Point: 181.1±26.0 °C
• PSA: 72.12000
• LogP: 3.96170
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 4-(4-nitrophenyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Ethyl 4-(4-nitrophenyl)benzoate

Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate (CAS No. 6242-99-5): A Comprehensive Overview

Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate, with the chemical formula C₁₆H₁₃O₅ and a CAS number of 6242-99-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate consists of a biphenyl core substituted with a nitro group at the 4' position and a carboxylate ester group at the 4 position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in synthetic chemistry and drug development.

In recent years, there has been growing interest in the use of biphenyl derivatives in pharmaceutical applications. The nitro group in Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate not only serves as a reactive site for further functionalization but also contributes to the compound's overall reactivity. This has led to its exploration as an intermediate in the synthesis of more complex molecules, including potential drug candidates.

One of the most compelling aspects of Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate is its role in medicinal chemistry. Researchers have been investigating its potential as a precursor for the development of novel therapeutic agents. The biphenyl scaffold is known for its presence in many bioactive compounds, and the nitro group can be easily transformed into other functional groups through various chemical reactions. This flexibility makes Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate a versatile building block for synthetic chemists.

Recent studies have highlighted the compound's utility in the synthesis of biologically active molecules. For instance, researchers have utilized Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate to develop new derivatives with potential antimicrobial and anti-inflammatory properties. The nitro group can be reduced to an amine, which can then be further modified to introduce additional functionalities. This transformation has opened up new avenues for drug discovery and development.

The compound's structural features also make it interesting from a material science perspective. The biphenyl core provides rigidity to the molecule, which can be advantageous in applications such as organic electronics and liquid crystals. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (ester) groups allows for fine-tuning of electronic properties, making Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate suitable for use in advanced materials.

In conclusion, Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate (CAS No. 6242-99-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers exploring new synthetic pathways and drug development strategies. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 4'-nitro-[1,1'-biphenyl]-4-carboxylate are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.